Cas no 2229219-03-6 (2-(1-bromopropan-2-yl)benzonitrile)

2-(1-Bromopropan-2-yl)benzonitrile is a brominated aromatic nitrile compound with a molecular formula of C₁₀H₁₀BrN. This intermediate is notable for its versatile reactivity, particularly in organic synthesis, where the bromine substituent facilitates nucleophilic substitution reactions, while the nitrile group offers opportunities for further functionalization. Its structure makes it valuable in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined reactivity profile allows for precise modifications, making it a useful building block in complex molecular frameworks. Care should be taken due to its potential lachrymatory properties and sensitivity to moisture.
2-(1-bromopropan-2-yl)benzonitrile structure
2229219-03-6 structure
Product Name:2-(1-bromopropan-2-yl)benzonitrile
CAS No:2229219-03-6
MF:C10H10BrN
MW:224.097101688385
CID:6577370
PubChem ID:165672414
Update Time:2025-10-28

2-(1-bromopropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(1-bromopropan-2-yl)benzonitrile
    • 2229219-03-6
    • EN300-1907781
    • Inchi: 1S/C10H10BrN/c1-8(6-11)10-5-3-2-4-9(10)7-12/h2-5,8H,6H2,1H3
    • InChI Key: GLRZEQXPTGEITE-UHFFFAOYSA-N
    • SMILES: BrCC(C)C1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 222.99966g/mol
  • Monoisotopic Mass: 222.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 23.8Ų

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Additional information on 2-(1-bromopropan-2-yl)benzonitrile

Comprehensive Analysis of 2-(1-bromopropan-2-yl)benzonitrile (CAS No. 2229219-03-6): Properties, Applications, and Industry Trends

The chemical compound 2-(1-bromopropan-2-yl)benzonitrile (CAS No. 2229219-03-6) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This benzonitrile derivative is characterized by its unique molecular structure, combining a bromopropane moiety with a benzonitrile core, which enhances its reactivity and functional utility. Researchers and industry professionals frequently search for "synthesis of 2-(1-bromopropan-2-yl)benzonitrile" or "CAS 2229219-03-6 suppliers," reflecting its growing demand in specialized chemical markets.

One of the key advantages of 2-(1-bromopropan-2-yl)benzonitrile lies in its role as an intermediate in organic synthesis. Its bromine substituent offers a reactive site for further functionalization, making it invaluable for constructing complex molecules. Recent studies highlight its use in developing pharmaceutical intermediates, particularly in the synthesis of bioactive compounds targeting metabolic disorders. The rise of "green chemistry alternatives for brominated compounds" has also spurred interest in optimizing its production processes to align with sustainability goals.

From a structural perspective, the benzonitrile group in CAS 2229219-03-6 contributes to its stability and solubility in organic solvents, a feature critical for industrial-scale applications. Analytical techniques such as NMR spectroscopy and HPLC purity testing are commonly employed to verify its quality, addressing frequent queries like "how to analyze 2-(1-bromopropan-2-yl)benzonitrile." Additionally, its compatibility with cross-coupling reactions (e.g., Suzuki or Heck reactions) positions it as a preferred choice for catalytic transformations.

The agrochemical sector has also explored 2-(1-bromopropan-2-yl)benzonitrile as a precursor for crop protection agents. With increasing global focus on "sustainable pest control solutions," researchers are investigating its derivatives for enhanced efficacy and reduced environmental impact. Regulatory compliance, such as REACH certification for CAS 2229219-03-6, remains a top priority for manufacturers, as evidenced by searches for "regulatory status of brominated benzonitriles."

Innovations in material science further expand the potential of this compound. Its incorporation into polymeric matrices or liquid crystal formulations has shown promise in improving thermal stability and optical properties. Industry forums often discuss "2-(1-bromopropan-2-yl)benzonitrile in advanced materials," underscoring its multidisciplinary relevance. Storage recommendations typically emphasize protection from moisture and light to maintain its integrity, a detail frequently queried by logistics providers.

In conclusion, 2-(1-bromopropan-2-yl)benzonitrile (CAS No. 2229219-03-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across sectors—from drug discovery to smart materials—ensures its continued prominence. As the industry evolves, trends like "high-throughput screening of nitrile compounds" and "cost-effective bromination methods" will likely shape its future applications, making it a compound worth monitoring for stakeholders worldwide.

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